Cas no 2680822-59-5 (ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate
• CAS No: 2680822-59-5
• MF: C₁₄H₁₄ClN₃O₄
• MW: 323.731662273407
• CID: 5635421
• PubChem ID: 165933364
• Update Time: 2025-06-25

ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680822-59-5
• ethyl 2-{[(benzyloxy)carbonyl]amino}-4-chloro-1H-imidazole-5-carboxylate
• EN300-28294423
• ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate

• Inchi： 1S/C14H14ClN3O4/c1-2-21-12(19)10-11(15)17-13(16-10)18-14(20)22-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,16,17,18,20)
• InChI Key： RFCKVFKAJKNINS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(NC(=O)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 323.0672836g/mol
• Monoisotopic Mass: 323.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.3Ų

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate

Ethyl 2-{(Benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate, with the CAS number 2680822-59-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an imidazole ring with various functional groups, making it a versatile molecule for research and potential applications in drug development.

The imidazole ring in this compound is a key structural element, contributing to its stability and reactivity. The presence of the benzyloxy carbonyl amino group adds complexity to the molecule, enhancing its potential for interaction with biological systems. Additionally, the chloro substituent at position 4 introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the role of imidazole derivatives in inhibiting specific enzymes and receptors, which could lead to novel therapeutic agents. The ethyl ester group in this compound may also play a role in modulating its pharmacokinetic properties, such as absorption and bioavailability.

One area of active research involving this compound is its potential as a precursor in the synthesis of more complex molecules. The benzyloxy carbonyl amino group can serve as a protecting group during multi-step synthesis, allowing for precise control over the molecule's functionalization. This makes ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate a valuable intermediate in organic synthesis.

In terms of applications, this compound has shown promise in anti-inflammatory and anti-cancer studies. The chloro substituent may contribute to its ability to target specific pathways involved in these conditions. Furthermore, the imidazole ring's ability to form hydrogen bonds can enhance its binding affinity to biological targets, making it a compelling candidate for drug design.

From a synthetic perspective, the preparation of ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate involves multi-step reactions that highlight the versatility of imidazole chemistry. The use of protecting groups like the benzyloxy carbonyl amino group ensures that sensitive functional groups remain intact during synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Molecular modeling studies have revealed that the imidazole ring's planar structure facilitates interactions with biomolecules, while the chloro substituent may influence its lipophilicity and solubility profiles.

In conclusion, ethyl 2-{(benzyloxy)carbonylamino}-4-chloro-1H-imidazole-5-carboxylate is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring new chemical reactions and developing innovative therapeutic agents.